Cas no 59290-18-5 (3-Pyridinecarboxamide, N-methyl-5-nitro-)

3-Pyridinecarboxamide, N-methyl-5-nitro- structure
59290-18-5 structure
Product Name:3-Pyridinecarboxamide, N-methyl-5-nitro-
CAS No:59290-18-5
MF:C7H7N3O3
MW:181.148781061172
CID:339223
PubChem ID:21405292
Update Time:2025-04-19

3-Pyridinecarboxamide, N-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, N-methyl-5-nitro-
    • N-methyl-5-nitropyridine-3-carboxamide
    • SCHEMBL11718691
    • DTXSID00613210
    • 59290-18-5
    • Inchi: 1S/C7H7N3O3/c1-8-7(11)5-2-6(10(12)13)4-9-3-5/h2-4H,1H3,(H,8,11)
    • InChI Key: UCRHURGUOPWJDS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=C(C=1)[N+](=O)[O-])NC

Computed Properties

  • Exact Mass: 181.04881
  • Monoisotopic Mass: 181.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 87.8Ų

Experimental Properties

  • PSA: 85.13

3-Pyridinecarboxamide, N-methyl-5-nitro- Related Literature

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